- Structure-Activity Relationships for a Novel Series of Citalopram (1-[3-(Dimethylamino)propyl]-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile) Analogues at Monoamine Transporters, Journal of Medicinal Chemistry, 2010, 53(16), 6112-6121
Cas no 914220-72-7 (3-Bromo-2-chloromethyl-benzoic Acid methyl ester)
914220-72-7 structure
Product Name:3-Bromo-2-chloromethyl-benzoic Acid methyl ester
CAS No:914220-72-7
MF:C9H8BrClO2
MW:263.515621185303
MDL:MFCD09031773
CID:891959
PubChem ID:29928633
Update Time:2025-09-23
3-Bromo-2-chloromethyl-benzoic Acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-bromo-2-(chloromethyl)benzoate
- 3-Bromo-2-chloromethylbenzoic acid methyl ester
- 3-BROMO-2-CHLOROMETHYL-BENZOIC ACIDMETHYL ESTER
- Methyl 3-bromo-2-(chloromethyl)benzoate (ACI)
- 3-Bromo-2-chloromethyl-benzoic acid methyl ester
- 3-Bromo-2-chloromethyl-benzoic Acid methyl ester
-
- MDL： MFCD09031773
- Inchi： 1S/C9H8BrClO2/c1-13-9(12)6-3-2-4-8(10)7(6)5-11/h2-4H,5H2,1H3
- InChI Key： UNTRNMPVUONXGT-UHFFFAOYSA-N
- SMILES： O=C(C1C(CCl)=C(Br)C=CC=1)OC
Computed Properties
- Exact Mass: 261.93962g/mol
- Monoisotopic Mass: 261.93962g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 26.3Ų
3-Bromo-2-chloromethyl-benzoic Acid methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B801655-10mg |
3-Bromo-2-chloromethyl-benzoic Acid methyl ester |
914220-72-7 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B801655-50mg |
3-Bromo-2-chloromethyl-benzoic Acid methyl ester |
914220-72-7 | 50mg |
$ 160.00 | 2022-06-06 | ||
| TRC | B801655-100mg |
3-Bromo-2-chloromethyl-benzoic Acid methyl ester |
914220-72-7 | 100mg |
$ 250.00 | 2022-06-06 | ||
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 03R0087-1g |
3-Bromo-2-chloromethyl-benzoic acid methyl ester |
914220-72-7 | 96% | 1g |
4223.25CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 03R0087-5g |
3-Bromo-2-chloromethyl-benzoic acid methyl ester |
914220-72-7 | 96% | 5g |
16893CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 03R0087-500mg |
3-Bromo-2-chloromethyl-benzoic acid methyl ester |
914220-72-7 | 96% | 500mg |
2535.65CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 03R0087-250mg |
3-Bromo-2-chloromethyl-benzoic acid methyl ester |
914220-72-7 | 96% | 250mg |
1679.12CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 03R0087-100mg |
3-Bromo-2-chloromethyl-benzoic acid methyl ester |
914220-72-7 | 96% | 100mg |
1263.58CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 03R0087-50mg |
3-Bromo-2-chloromethyl-benzoic acid methyl ester |
914220-72-7 | 96% | 50mg |
1060.05CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 03R0087-1g |
3-Bromo-2-chloromethyl-benzoic acid methyl ester |
914220-72-7 | 96% | 1g |
¥4354.48 | 2025-04-11 |
3-Bromo-2-chloromethyl-benzoic Acid methyl ester Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Methanol ; rt; 12 h, reflux
2.1 Reagents: (T-4)-Dichlorodioxochromium Solvents: Carbon tetrachloride ; 1 h, 0 °C; 2 h, rt; 20 h, reflux; reflux → rt
2.1 Reagents: (T-4)-Dichlorodioxochromium Solvents: Carbon tetrachloride ; 1 h, 0 °C; 2 h, rt; 20 h, reflux; reflux → rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: (T-4)-Dichlorodioxochromium Solvents: Carbon tetrachloride ; 1 h, 0 °C; 2 h, rt; 20 h, reflux; reflux → rt
Reference
- Structure-Activity Relationships for a Novel Series of Citalopram (1-[3-(Dimethylamino)propyl]-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile) Analogues at Monoamine Transporters, Journal of Medicinal Chemistry, 2010, 53(16), 6112-6121
3-Bromo-2-chloromethyl-benzoic Acid methyl ester Raw materials
3-Bromo-2-chloromethyl-benzoic Acid methyl ester Preparation Products
3-Bromo-2-chloromethyl-benzoic Acid methyl ester Suppliers
Amadis Chemical Company Limited
Gold Member
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(CAS:914220-72-7)3-Bromo-2-chloromethyl-benzoic Acid methyl ester
Order Number:A857353
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:06
Price ($):353.0
Email:sales@amadischem.com
3-Bromo-2-chloromethyl-benzoic Acid methyl ester Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:914220-72-7)3-Bromo-2-chloromethyl-benzoic Acid methyl ester
Purity:99%
Quantity:1g
Price ($):353.0